1-(1-Bromoethyl)-4-(trifluoromethoxy)benzene

• IUPAC Name: 1-(1-bromoethyl)-4-(trifluoromethoxy)benzene
• InChI: InChI=1S/C9H8BrF3O/c1-6(10)7-2-4-8(5-3-7)14-9(11,12)13/h2-6H,1H3
• InChI Key: RNXABUQTPSAAJW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)OC(F)(F)F)Br
• Molecular Formula: C9H8BrF3O
• Molecular Weight: 269.06 g/mol

Description

“1-(1-Bromoethyl)-4-(trifluoromethoxy)benzene” is a chemical compound with the empirical formula C9H8BrF3O. It is a solid substance.

Synthesis Analysis

This compound has been employed in controlled radical polymerization of styrene, in asymmetric esterification of benzoic acid in the presence of a chiral cyclic guanidine and as initiator in the synthesis of bromine terminated polyp-methoxystyrene and polystyrene via atom transfer radical polymerization.

Molecular Structure Analysis

The molecular structure of “1-(1-Bromoethyl)-4-(trifluoromethoxy)benzene” can be represented by the SMILES string CC(C1=CC=C(C=C1)OC(F)(F)F)Br.

Chemical Reactions Analysis

As mentioned in the synthesis analysis, this compound is used in controlled radical polymerization of styrene, in asymmetric esterification of benzoic acid in the presence of a chiral cyclic guanidine and as initiator in the synthesis of bromine terminated polyp-methoxystyrene and polystyrene via atom transfer radical polymerization.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 269.06 g/mol. It is a solid substance. The compound is sensitive to moisture.

Scientific Research Applications

Single-Atom Catalysts (SACs)

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Electrophilic Organic and Organometallic Cations

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Safety And Hazards

The compound is classified as Acute Tox. 3 Oral - Aquatic Chronic 4. It is a combustible liquid and may cause skin irritation, serious eye irritation, and respiratory irritation.

Synthesis routes and methods

Procedure details

A solution of 1-(4-(trifluoromethoxy)phenyl)ethanol (150 mg; 0.72 mmol) in anh. DCM (5 ml) was treated at rt with CBr4 (241 mg; 0.72 mmol), and with PPh3 (190 mg; 0.72 mmol). The resulting mixture was further stirred at rt, under nitrogen, for 16 h. Concentration to dryness under reduced pressure, and subsequent purification by FC (DCM) afforded 1-(1-bromoethyl)-4-(trifluoromethoxy)benzene as a colorless oil which was directly used for the next reaction.